Cas no 1189997-27-0 ((5-Amino-3-methyl-pyrazol-1-yl)-acetic acid methylester hydrochloride)

• Product Name: (5-Amino-3-methyl-pyrazol-1-yl)-acetic acid methylester hydrochloride
• CAS No: 1189997-27-0
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD08456824
• CID: 3159429
• PubChem ID: 44891171
• Update Time: 2025-09-21

(5-Amino-3-methyl-pyrazol-1-yl)-acetic acid methylester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Amino-3-methyl-pyrazol-1-yl)-acetic acid methylester hydrochloride
• (5-amino-3-methyl-pyrazol-1-yl)-acetic acid methyl ester hydrochloride
• AKOS024395093
• (5-amino-3-methyl-pyrazol-1-yl)-acetic acid methyl ester, hydrochloride
• METHYL 2-(5-AMINO-3-METHYLPYRAZOL-1-YL)ACETATE HYDROCHLORIDE
• methyl 2-(5-amino-3-methylpyrazol-1-yl)acetate;hydrochloride
• PXB99727
• (5-Amino-3-methylpyrazol-1-yl)acetic acid methyl ester hydrochloride
• Methyl 2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetate hydrochloride
• Methyl (5-amino-3-methyl-1H-pyrazol-1-yl)acetate hydrochloride
• DB-016601
• Methyl2-(5-amino-3-methyl-1H-pyrazol-1-yl)acetatehydrochloride
• 1189997-27-0
• MFCD08456824
• EN300-762692

• MDL： MFCD08456824
• Inchi： 1S/C7H11N3O2.ClH/c1-5-3-6(8)10(9-5)4-7(11)12-2;/h3H,4,8H2,1-2H3;1H
• InChI Key： RECIIQYLVAMSMF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CN1C(=CC(C)=N1)N)=O

Computed Properties

• Exact Mass: 205.062
• Monoisotopic Mass: 205.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2